![molecular formula C9H9N3 B1592693 Quinoline-2,6-diamine CAS No. 855837-85-3](/img/structure/B1592693.png)
Quinoline-2,6-diamine
Overview
Description
Synthesis Analysis
The synthesis of quinoline and its derivatives from α,β-unsaturated aldehydes has been summarized . The review highlights the advances in this area over the past 15 years, focusing on the use of catalytic systems, synthetic advantages, and mechanistic aspects of the reactions .Molecular Structure Analysis
The molecular structure of Quinoline-2,6-diamine is represented by the InChI code1S/C9H9N3/c10-7-2-3-8-6 (5-7)1-4-9 (11)12-8/h1-5H,10H2, (H2,11,12)
. This indicates that it has a molecular weight of 159.19 . Chemical Reactions Analysis
Quinoline and its derivatives have been used in various transformations, such as alkylation by alkyl halides, thiolation by aryl/alkyl/heteroaryl thiols and diselenides, ring contraction to indole derivatives, and annulation with additional cycles .Physical And Chemical Properties Analysis
Quinoline-2,6-diamine is a powder at room temperature . It has a melting point of 218-219 degrees Celsius .Scientific Research Applications
Sensing of Nitro-Phenolic Compounds and Zn2+ Ions
Quinoline-2,6-diamine has been used in the development of fluorescent sensors for the detection of nitro-phenolic compounds and Zn2+ ions . These sensors have been designed and synthesized via simple reduced Schiff base chemistry followed by the nucleophilic substitution reaction . The sensors have shown potential for on-site detection of highly explosive 2,4,6-trinitrophenol (TNP) in water .
Synthesis of Quinoline Derivatives
Quinoline-2,6-diamine is a key compound in the synthesis of quinoline derivatives . These derivatives have a variety of applications in medicinal and synthetic organic chemistry, as well as in the field of industrial chemistry . The synthesis process often involves green and clean methods, such as microwave synthesis, solvent-free reaction conditions, and photocatalytic synthesis .
Development of Anticancer Agents
Quinoline-2,6-diamine derivatives have shown excellent anticancer activities . For example, 6,7,8-substituted thiosemicarbazones of 2-chloro-3-formyl-quinoline derivatives have been developed, which exhibit potent anticancer properties .
Development of Raf Kinase Inhibitors
Quinoline-2,6-diamine derivatives have been synthesized as novel Raf kinase inhibitors . These inhibitors have shown potent and selective antitumor activities .
Mechanism of Action
Safety and Hazards
Future Directions
Quinoline motifs have received considerable attention due to their broad spectrum of bioactivity, and there are greater societal expectations that chemists should produce greener and more sustainable chemical processes . This opens a new window of opportunity for medicinal chemists to access more biomolecular quinolines for future drug development .
properties
IUPAC Name |
quinoline-2,6-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3/c10-7-2-3-8-6(5-7)1-4-9(11)12-8/h1-5H,10H2,(H2,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WECFWBJFIOOXPR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=N2)N)C=C1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60621578 | |
Record name | Quinoline-2,6-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60621578 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Quinoline-2,6-diamine | |
CAS RN |
855837-85-3 | |
Record name | Quinoline-2,6-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60621578 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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